Cas no 696646-69-2 (3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde)

3-(3,4-Dimethylphenyl)-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic aldehyde featuring a pyrazole core substituted with a 3,4-dimethylphenyl group. This compound is of significant interest in organic synthesis and pharmaceutical research due to its reactive aldehyde functionality, which enables further derivatization into a variety of valuable intermediates. The presence of the dimethylphenyl moiety enhances its stability and influences its electronic properties, making it suitable for applications in medicinal chemistry, such as the development of bioactive molecules or enzyme inhibitors. Its well-defined structure and high purity ensure consistent performance in synthetic workflows, supporting precise and reproducible results.
3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde structure
696646-69-2 structure
Product Name:3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde
CAS No:696646-69-2
MF:C12H12N2O
MW:200.236482620239
MDL:MFCD03422302
CID:1738669
PubChem ID:4138568
Update Time:2025-06-09

3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 3-(3,4-dimethylphenyl)-
    • 5-(3,4-DIMETHYLPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
    • 3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde
    • 696646-69-2
    • CS-0206209
    • G42383
    • BBL020412
    • MFCD03422302
    • AB01327836-02
    • SR-01000103738
    • 3-(3,4-Dimethylphenyl)-1H-pyrazole-4-carboxaldehyde
    • SR-01000103738-1
    • STK117010
    • EN300-6502946
    • AKOS000112302
    • AKOS001476250
    • NCGC00335523-01
    • ALBB-006701
    • LS-02383
    • MDL： MFCD03422302
    • Inchi： 1S/C12H12N2O/c1-8-3-4-10(5-9(8)2)12-11(7-15)6-13-14-12/h3-7H,1-2H3,(H,13,14)
    • InChI Key： BGDVYQOYEPSTDI-UHFFFAOYSA-N
    • SMILES： O=CC1C=NNC=1C1C=CC(C)=C(C)C=1

Computed Properties

  • Exact Mass: 200.09506
  • Monoisotopic Mass: 200.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.75

3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:696646-69-2)3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde
Order Number:A1089764
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:59
Price ($):225.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:696646-69-2)3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde
A1089764
Purity:99%
Quantity:1g
Price ($):225.0
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